molecular formula C17H21NS B6281584 N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine CAS No. 2260933-30-8

N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine

Cat. No. B6281584
CAS RN: 2260933-30-8
M. Wt: 271.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine” is a chemical compound with the CAS Number: 2260933-30-8 . It has a molecular weight of 271.43 and is typically stored at room temperature . The compound is in the form of a powder .


Molecular Structure Analysis

The InChI code for “N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine” is 1S/C17H21NS/c1-2-4-17(5-3-1)18-12-14-6-8-15(9-7-14)16-10-11-19-13-16/h6-11,13,17-18H,1-5,12H2 .


Physical And Chemical Properties Analysis

“N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine” is a powder that is stored at room temperature .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

Future Directions

Thiophene-based compounds, such as “N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine”, have a wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . They are effective in treating various conditions and diseases, making them a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine involves the reaction of 4-(thiophen-3-yl)benzaldehyde with cyclohexylamine in the presence of a reducing agent to form the intermediate N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexylamine, which is then further reacted with hydrochloric acid to yield the final product.", "Starting Materials": [ "4-(thiophen-3-yl)benzaldehyde", "cyclohexylamine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(thiophen-3-yl)benzaldehyde is reacted with cyclohexylamine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the intermediate N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexylamine.", "Step 2: The intermediate N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexylamine is then treated with hydrochloric acid to yield the final product N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine." ] }

CAS RN

2260933-30-8

Product Name

N-{[4-(thiophen-3-yl)phenyl]methyl}cyclohexanamine

Molecular Formula

C17H21NS

Molecular Weight

271.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.